Cas no 1256792-03-6 (Methyl 2-fluoro-4-methoxynicotinate)

• Product Name: Methyl 2-fluoro-4-methoxynicotinate
• CAS No: 1256792-03-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4691522
• PubChem ID: 71669110
• Update Time: 2025-10-28

Methyl 2-fluoro-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-4-methoxynicotinate

• Inchi： 1S/C8H8FNO3/c1-12-5-3-4-10-7(9)6(5)8(11)13-2/h3-4H,1-2H3
• InChI Key： GPXMOKXMHDOAKG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C=CN=1)OC

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-fluoro-4-methoxynicotinate

Methyl 2-Fluoro-4-Methoxynicotinate: A Comprehensive Overview

Methyl 2-fluoro-4-methoxynicotinate, also known by its CAS number CAS No. 1256792-03-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in various biological processes. The structure of methyl 2-fluoro-4-methoxynicotinate includes a nicotinate backbone with specific substituents: a fluoro group at the 2-position and a methoxy group at the 4-position. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and potential applications.

The synthesis of methyl 2-fluoro-4-methoxynicotinate typically involves multi-step organic reactions, often starting from nicotinic acid derivatives. The introduction of the fluoro and methoxy groups is achieved through carefully designed substitution reactions, which require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly.

One of the most promising applications of methyl 2-fluoro-4-methoxynicotinate lies in its potential as a precursor for drug development. The fluoro group at the 2-position is known to enhance the lipophilicity of molecules, which can improve their bioavailability when used as pharmaceutical agents. Additionally, the methoxy group at the 4-position can influence the compound's metabolic stability, making it an attractive candidate for further research in medicinal chemistry.

Recent studies have explored the biological activity of methyl 2-fluoro-4-methoxynicotinate in various contexts. For instance, researchers have investigated its role as an inhibitor of certain enzymes involved in metabolic pathways. These studies have highlighted its potential as a lead compound for developing treatments for metabolic disorders or neurodegenerative diseases. Furthermore, preliminary data suggest that this compound may exhibit anti-inflammatory properties, opening new avenues for its application in inflammatory disease management.

In terms of agricultural applications, methyl 2-fluoro-4-methoxynicotinate has shown promise as a component in pesticides and herbicides. Its ability to interfere with specific biochemical pathways in pests and weeds makes it a valuable candidate for sustainable agricultural practices. However, extensive toxicity studies are required to ensure its safe use and minimize environmental impact.

The physical properties of methyl 2-fluoro-4-methoxynicotinate are also worth noting. It exists as a crystalline solid under standard conditions, with a melting point that falls within a range typical for organic compounds of similar complexity. Its solubility in common organic solvents facilitates its handling during synthesis and purification processes.

From an environmental perspective, understanding the degradation pathways of methyl 2-fluoro-4-methoxynicotinate is crucial for assessing its long-term impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These studies aim to develop bioremediation strategies that can effectively reduce its persistence in natural systems.

In conclusion, methyl 2-fluoro-4-methoxynicotinate represents a versatile compound with diverse potential applications across multiple industries. Its unique chemical structure and promising biological activities make it an intriguing subject for further research. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.